![molecular formula C9H12ClNO B009394 (2,3-Dihydrobenzofuran-2-yl)methanamine hydrochloride CAS No. 19997-54-7](/img/structure/B9394.png)
(2,3-Dihydrobenzofuran-2-yl)methanamine hydrochloride
Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves complex reactions, such as [1,3]-dipolar cycloaddition, oxidative carbonylation, and electrophilic cyclization. For instance, the tetrahydro-4 H-(pyrrolo[3,4- d]isoxazol-3-yl)methanamine scaffold, a similar compound, was synthesized using a [1,3]-dipolar cycloaddition reaction, highlighting the intricate methods involved in creating such compounds (Bucci et al., 2018).
Molecular Structure Analysis
The molecular structure of compounds similar to "(2,3-Dihydrobenzofuran-2-yl)methanamine hydrochloride" is often elucidated using advanced spectroscopic techniques. The analysis reveals the stability of conformations and the presence of diastereoisomers, which are critical for understanding the chemical behavior of these compounds.
Chemical Reactions and Properties
The chemical reactivity of dihydrobenzofuran derivatives is notable for their participation in reactions such as the formation of o-quinone methide intermediates and Michael-type additions. This reactivity is crucial for the synthesis of structurally diverse and complex molecules (Osyanin et al., 2013).
Physical Properties Analysis
The physical properties of such compounds, including melting points, solubility, and crystalline structure, are often determined through experimental methods. These properties are essential for understanding the compound's behavior in different environments and for its formulation in various applications.
Chemical Properties Analysis
Chemical properties, including reactivity with other compounds, stability under different conditions, and the ability to undergo specific transformations, are fundamental aspects of research. Studies focus on reactions facilitating the synthesis of novel derivatives with potential applications in various fields.
References
- (Bucci, R. et al., 2018). Tetrahydro-4 H-(pyrrolo[3,4- d]isoxazol-3-yl)methanamine: A Bicyclic Diamino Scaffold Stabilizing Parallel Turn Conformations. The Journal of Organic Chemistry.
- (Osyanin, V. et al., 2013). Reactions of o-quinone methides with pyridinium methylides: a diastereoselective synthesis of 1,2-dihydronaphtho[2,1-b]furans and 2,3-dihydrobenzofurans. The Journal of Organic Chemistry.
Scientific Research Applications
Environmental Impact and Fate : Research into the occurrence, fate, and behavior of related compounds in aquatic environments, as seen with parabens, could be relevant. Such studies typically focus on the environmental persistence, potential for bioaccumulation, and transformation products of chemicals released into the environment (Haman, Dauchy, Rosin, & Munoz, 2015).
Toxicological Studies : Investigations into the health effects of similar compounds, such as polybrominated dibenzo-p-dioxins (PBDDs) and dibenzofurans (PBDFs), could suggest areas where "(2,3-Dihydrobenzofuran-2-yl)methanamine hydrochloride" might be studied for its potential effects on human health or its interaction with biological systems (Mennear & Lee, 1994).
Pharmacological Applications : The compound's structural characteristics might imply potential for pharmacological investigation. Research on dopamine D2 receptor ligands, for example, discusses the significance of certain structural moieties for receptor affinity and suggests a pathway for exploring the pharmacological potential of related compounds (Jůza, Musílek, Mezeiova, Soukup, & Korábečný, 2022).
Mechanism of Action
Target of Action
Compounds containing benzofuran structures have been shown to be kinase inhibitors .
Mode of Action
It’s known that benzofuran derivatives can exert their antiproliferative activities through a variety of cell proliferation inhibitory mechanisms, including induction of apoptosis and inhibition of vegfr-2 .
Biochemical Pathways
Benzofuran derivatives have been associated with various biological activities, including anti-inflammatory, antioxidant, anti-alzheimer’s disease, antibacterial activity, and anticancer activity .
Safety and Hazards
properties
IUPAC Name |
2,3-dihydro-1-benzofuran-2-ylmethanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO.ClH/c10-6-8-5-7-3-1-2-4-9(7)11-8;/h1-4,8H,5-6,10H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLQHTBMTNLHCAE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC2=CC=CC=C21)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10941975 | |
Record name | 1-(2,3-Dihydro-1-benzofuran-2-yl)methanamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10941975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
19997-54-7 | |
Record name | 1-(2,3-Dihydro-1-benzofuran-2-yl)methanamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10941975 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3-dihydro-1-benzofuran-2-ylmethanamine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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